(2R)-2,4-Dimethyl-4-phenylpentan-1-amine

• IUPAC Name: (2R)-2,4-dimethyl-4-phenylpentan-1-amine
• InChI: InChI=1S/C13H21N/c1-11(10-14)9-13(2,3)12-7-5-4-6-8-12/h4-8,11H,9-10,14H2,1-3H3/t11-/m1/s1
• InChI Key: CZAPDMVNYNSQTB-LLVKDONJSA-N
• Canonical SMILES: CC(CC(C)(C)C1=CC=CC=C1)CN
• Isomeric SMILES: C[C@H](CC(C)(C)C1=CC=CC=C1)CN
• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol

Description

(2R)-2,4-Dimethyl-4-phenylpentan-1-amine, also known as Dexedrine, is a central nervous system stimulant that is widely used in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. It is a psychostimulant drug that works by increasing the levels of neurotransmitters such as dopamine and norepinephrine in the brain. In

Mechanism of Action

The mechanism of action of (2R)-2,4-Dimethyl-4-phenylpentan-1-amine is not fully understood, but it is believed to work by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are involved in the regulation of attention, motivation, and arousal.
Biochemical and Physiological Effects:
(2R)-2,4-Dimethyl-4-phenylpentan-1-amine has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and respiratory rate. It also stimulates the release of glucose from the liver and inhibits the uptake of glucose by muscle tissue. In addition, it increases the levels of dopamine and norepinephrine in the brain, which leads to improved attention, concentration, and impulse control.

Advantages and Limitations for Lab Experiments

One advantage of using (2R)-2,4-Dimethyl-4-phenylpentan-1-amine in lab experiments is its well-established mechanism of action. This makes it a useful tool for studying the effects of dopamine and norepinephrine on behavior and cognition. However, one limitation is that it is a controlled substance, which makes it difficult to obtain and use in research.

Future Directions

There are several future directions for research on (2R)-2,4-Dimethyl-4-phenylpentan-1-amine. One area of interest is the development of new formulations that can provide sustained release of the drug, which may improve its efficacy and reduce the risk of side effects. Another area of research is the identification of biomarkers that can predict individual response to the drug, which may help to personalize treatment for ADHD and narcolepsy. Finally, there is a need for more research on the long-term effects of (2R)-2,4-Dimethyl-4-phenylpentan-1-amine on the brain and behavior, particularly in individuals who use the drug for extended periods of time.

Synthesis Methods

The synthesis of (2R)-2,4-Dimethyl-4-phenylpentan-1-amine involves several steps. The starting material is phenylacetone, which is reacted with methylamine to produce N-methylphenylacetone. This intermediate is then reduced with lithium aluminum hydride to produce (2R)-2,4-Dimethyl-4-phenylpentan-1-ol. The final step involves the conversion of the alcohol to the amine using reagents such as hydrogen chloride or methyl iodide.

Scientific Research Applications

(2R)-2,4-Dimethyl-4-phenylpentan-1-amine has been extensively studied for its therapeutic effects in the treatment of ADHD and narcolepsy. It has been shown to improve attention, concentration, and impulse control in individuals with ADHD. In addition, it has been used to treat symptoms of narcolepsy such as excessive daytime sleepiness and cataplexy.